2,5-Dichloropyridine-3-sulfonyl chloride
Overview
Description
2,5-Dichloropyridine-3-sulfonyl chloride is a chemical compound with the molecular formula C5H2Cl3NO2S and a molecular weight of 246.5 . It is a solid substance and is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for 2,5-Dichloropyridine-3-sulfonyl chloride is 1S/C5H2Cl3NO2S/c6-3-1-4 (12 (8,10)11)5 (7)9-2-3/h1-2H . This code provides a standardized way to represent the compound’s molecular structure.Physical And Chemical Properties Analysis
2,5-Dichloropyridine-3-sulfonyl chloride is a solid substance . It is typically stored at room temperature . The compound has a molecular weight of 246.5 .Scientific Research Applications
Pharmaceutical Research
2,5-Dichloropyridine-3-sulfonyl chloride is utilized in pharmaceutical research for the synthesis of various drug candidates. Its sulfonyl chloride group is reactive, making it a valuable intermediate in the preparation of sulfonamide-based compounds, which are prevalent in many therapeutic drugs .
Material Science
In material science, this compound serves as a precursor for the development of advanced materials. Its incorporation into polymers can lead to materials with unique properties such as enhanced thermal stability or specific interaction capabilities with other substances .
Chemical Synthesis
This chemical is a key reagent in organic synthesis. It is used to introduce sulfonyl chloride groups into organic molecules, which can then undergo further reactions to create a wide array of complex structures essential for the development of new chemicals .
Agriculture
While direct applications in agriculture are not extensively documented, compounds like 2,5-Dichloropyridine-3-sulfonyl chloride can be used to synthesize agrochemicals, including herbicides and pesticides. These applications rely on the reactivity of the compound to create effective formulations for crop protection .
Environmental Science
In environmental science, this compound’s derivatives may be studied for their potential impact on the environment. Understanding its breakdown products and their reactivity can inform the assessment of environmental risks associated with its use in various industries .
Analytical Chemistry
2,5-Dichloropyridine-3-sulfonyl chloride can be used as a standard or a reagent in analytical methods. Its well-defined properties and reactivity make it suitable for use in calibrating instruments or developing new analytical techniques .
Safety and Hazards
This compound is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use protective gloves/clothing/eye protection/face protection . In case of contact with skin or eyes, immediate medical attention is required .
Future Directions
While specific future directions for 2,5-Dichloropyridine-3-sulfonyl chloride are not mentioned in the search results, chlorinated pyridines are of significant interest in the field of organic chemistry due to their reactivity and potential applications in the synthesis of various organic compounds .
properties
IUPAC Name |
2,5-dichloropyridine-3-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl3NO2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVMVRXXYNPDVBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1S(=O)(=O)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichloropyridine-3-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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